Cas no 23956-11-8 (5-(2-hydroxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one)

• Product Name: 5-(2-hydroxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• CAS No: 23956-11-8
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD01593683
• CID: 283431
• PubChem ID: 3614677
• Update Time: 2025-04-19

5-(2-hydroxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,3-dihydro-5-(2-hydroxyethyl)-2-thioxo-
• 2,3-dihydro-5-(2-hydroxyethyl)-2-thioxo-4(1H)-Pyrimidinone
• NSC 528411
• 5-(2-hydroxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• NSC528411
• FT-0728945
• 5-(2-hydroxyethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• SB56091
• DTXSID60394311
• AKOS027473628
• BHOFBQMOMPQKCN-UHFFFAOYSA-N
• F12774
• AKOS027473671
• SCHEMBL3537530
• NSC-528411
• AKOS027339868
• MFCD30835785
• AKOS027473672
• 5-(2-hydroxyethyl)-2-mercaptopyrimidin-4-ol
• 5-(2-hydroxyethyl)-2-sulfanylidene-1H-pyrimidin-4-one
• 23956-11-8
• EN300-325739
• MFCD01593680
• 5-(2-hydroxyethyl)-2-thiouracil

• MDL： MFCD01593683
• Inchi： 1S/C6H8N2O2S/c9-2-1-4-3-7-6(11)8-5(4)10/h3,9H,1-2H2,(H2,7,8,10,11)
• InChI Key： BHOFBQMOMPQKCN-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C(N1)=O)CCO

Computed Properties

• Exact Mass: 172.03074
• Monoisotopic Mass: 172.030648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: -0.8

Experimental Properties

• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.658
• Solubility: Slightly soluble (9.1 g/l) (25 º C),
• PSA: 61.36
• LogP: -0.03270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones